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Get Quote

Theliatinib exhibits high potency and selectivity for EGFR. The table below summarizes its key

biochemical profile:

Target Ki (nM)
IC₅₀
(nM)

Type Selectivity Note

EGFR (Wild Type) 0.05 [1] [2] 3 [1]

[3]

ATP-competitive

inhibitor [4]

>50-fold selectivity over

other kinases [5]

EGFR (L858R/T790M
Mutant)

Not

Reported

22 [1]

[3]

- -

Theliatinib demonstrates greater potency compared to first-generation EGFR inhibitors like erlotinib (Ki =

0.38 nM) and gefitinib (Ki = 0.35 nM) [4].

Mechanism of Action and Signaling Pathway

Theliatinib is an orally active, ATP-competitive inhibitor that binds to the kinase domain of EGFR,

preventing autophosphorylation and subsequent activation of downstream pro-survival signaling pathways

[1] [4].
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Theliatinib inhibits EGFR signaling by competitively binding to the ATP-binding site, preventing the

receptor autophosphorylation required to activate downstream oncogenic pathways.

Key Experimental Models and Protocols

The anti-tumor efficacy of theliatinib has been characterized in various experimental models, with detailed

protocols as follows.

In Vitro Cell Viability Assay (CCK-8)

This protocol is used to assess the inhibitory effect of theliatinib on cancer cell proliferation [1].

Cell Line: A431 (human epidermoid carcinoma, EGFR overexpressing) [1].
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Procedure:

Seed duplicate wells of exponentially growing A431 cells (1 × 10⁴ cells/well) in DMEM with 10%
FBS.

The following day, add serially diluted test compounds (theliatinib, erlotinib, gefitinib) in a
three-fold gradient dilution (10 ~ 0.005 μM). The final DMSO concentration should be 0.5%.

Incubate the cells for 48 hours at 37°C and 5% CO₂.
Add 10 μL of CCK-8 solution to each well and incubate for an additional hour.

Measure the optical density at 450 nm to determine cell survival relative to control groups.

In Vivo Efficacy in PDX Models

This protocol evaluates the anti-tumor activity of theliatinib in patient-derived xenograft (PDX) models that

closely mimic human tumors [1] [4].

Animal Models: NOD-SCID (severe combined immunodeficient) mice bearing patient-derived

esophageal cancer xenografts (PDECX) [1] [4].
Dosing Regimen:

Compound: Theliatinib [1] [4].
Route of Administration: Oral gavage (PO) [1] [4].

Dosage: 2 mg/kg, 5 mg/kg, and 15 mg/kg [1].
Frequency: Once daily for 21 days [1] [4].

Key Findings: In the PDECX 1T0950 model, theliatinib treatment resulted in 75% tumor shrinkage
with a clear dose-response relationship [1] [4]. Efficacy was strongest in models with high EGFR

expression and was diminished by concurrent PI3KCA mutations or FGFR1 overexpression [4] [6].

Research Context and Development Status

Biomarker for Response: Preclinical studies indicate that theliatinib's efficacy is strongly
associated with high EGFR protein expression (H-score ≥200) in esophageal cancer models. Its anti-

tumor activity is reduced in the presence of concurrent molecular alterations like PI3KCA mutations
or FGFR1 overexpression, highlighting the importance of patient stratification [4] [6].

Clinical Development Status: According to the most recent data, theliatinib has been
discontinued after Phase I clinical trials [7]. Its development status is not listed in the current

pipeline of its originator, HUTCHMED [8].
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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